Methyl 3-{[(5-chloro-2,4-dimethoxyphenyl)amino]sulfonyl}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(5-chloro-2,4-dimethoxyphenyl)sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C14H14ClNO6S2/c1-20-10-7-11(21-2)9(6-8(10)15)16-24(18,19)12-4-5-23-13(12)14(17)22-3/h4-7,16H,1-3H3
• InChI Key: SEZYIDWFUJRZIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NS(=O)(=O)C2=C(SC=C2)C(=O)OC)Cl)OC
• Molecular Formula: C14H14ClNO6S2
• Molecular Weight: 391.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound could potentially involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This reaction uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Another potential method could involve the protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, a sulfonyl group, and a carboxylate group. It also contains a 5-chloro-2,4-dimethoxyphenyl group attached to the sulfonyl group.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C6H7NO4S2 and a molecular weight of 221.25. It has a predicted density of 1.517±0.06 g/cm3, a melting point of 123-124 °C, a predicted boiling point of 428.3±55.0 °C, and a flash point of 212.8°C. Its vapor pressure is 1.53E-07mmHg at 25°C.

Safety and Hazards

This compound should be handled carefully and stored properly as it is an organic compound. Avoid skin and eye contact, as well as inhalation of its vapors. When using it, follow relevant safety procedures and wear appropriate personal protective equipment, such as gloves and safety glasses.

Mechanism of Action

Target of Action

Methyl 3-{[(5-chloro-2,4-dimethoxyphenyl)amino]sulfonyl}thiophene-2-carboxylate is primarily used in organic synthesis reactions as a reagent or intermediate

Mode of Action

It’s known that compounds with similar structures are often involved in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It’s known that compounds with similar structures are often involved in suzuki–miyaura (sm) cross-coupling reactions . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .

Pharmacokinetics

It’s known that the compound is a colorless or light yellow liquid , which may influence its absorption and distribution.

Result of Action

It’s known that compounds with similar structures are often involved in suzuki–miyaura (sm) cross-coupling reactions , which result in the formation of new carbon–carbon bonds .

Action Environment

The compound is a colorless or light yellow liquid , and it’s soluble in some organic solvents, such as chloroform and dichloromethane . These properties may influence the compound’s action, efficacy, and stability in different environments.